Cas no 2171536-52-8 (5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171536-52-8
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6487163
• PubChem ID: 165560079
• Update Time: 2025-05-27

5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171536-52-8
• 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1570467

• Inchi： 1S/C27H28N2O5/c1-2-18-9-7-8-16-29(18)26(32)24(14-15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h1,3-6,10-13,18,23-24H,7-9,14-17H2,(H,28,33)(H,30,31)
• InChI Key： WBJZSWPCWWQRMP-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCCCC1C#C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

Research Brief on 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid (CAS: 2171536-52-8)

The compound 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid (CAS: 2171536-52-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

The synthesis of 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which is critical for its application in pharmaceutical research. The compound's structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethynylpiperidine moiety, suggests its utility in peptide synthesis and as a building block for more complex molecules.

In terms of biological activity, preliminary studies have indicated that this compound may interact with specific protein targets, making it a candidate for further investigation in drug development. Researchers have employed computational modeling and in vitro assays to explore its binding affinity and selectivity. These studies are foundational for understanding its mechanism of action and potential therapeutic benefits.

One of the most promising aspects of 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid is its potential use in targeted drug delivery systems. The Fmoc group, in particular, offers advantages in terms of stability and controlled release, which are essential for developing effective therapeutics. Recent advancements in nanotechnology have further highlighted its role in creating nanocarriers for drug delivery.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 5-(2-ethynylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid represents a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a compound of interest for further research and development. Continued exploration of its properties and applications will likely yield significant contributions to the field of drug discovery.